Cas no 105655-95-6 (Butanoic acid, 3,4-diamino-, hydrochloride)

Butanoic acid, 3,4-diamino-, hydrochloride structure
105655-95-6 structure
Product Name:Butanoic acid, 3,4-diamino-, hydrochloride
CAS No:105655-95-6
MF:C4H11ClN2O2
MW:154.595340013504
CID:1159766
PubChem ID:73554951
Update Time:2025-04-20

Butanoic acid, 3,4-diamino-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3,4-diamino-, hydrochloride
    • (R)-(+)-3,4-diaminobutanoic acid dihydrochloride
    • 3,4-Diaminobutanoic acid hydrochloride
    • 1071516-23-8
    • 3,4-Diaminobutanoic acid xhydrochloride
    • 105655-95-6
    • SCHEMBL8725851
    • Inchi: 1S/C4H10N2O2.ClH/c5-2-3(6)1-4(7)8;/h3H,1-2,5-6H2,(H,7,8);1H
    • InChI Key: PKCUCMGDNMFLIP-UHFFFAOYSA-N
    • SMILES: Cl.OC(CC(CN)N)=O

Computed Properties

  • Exact Mass: 154.0509053g/mol
  • Monoisotopic Mass: 154.0509053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 84.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.3Ų

Experimental Properties

  • PSA: 89.34000
  • LogP: 0.94970
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.